N-Methyl-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide

• IUPAC Name: N-methyl-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide
• InChI: InChI=1S/C22H26N2O3S/c1-17-10-12-18(13-11-17)14-15-28(26,27)23-16-22(25)24(2)21-9-5-7-19-6-3-4-8-20(19)21/h3-4,6,8,10-15,21,23H,5,7,9,16H2,1-2H3/b15-14+
• InChI Key: LVQWHDWVBFZZBC-CCEZHUSRSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCC(=O)N(C)C2CCCC3=CC=CC=C23
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(=O)N(C)C2CCCC3=CC=CC=C23
• Molecular Formula: C22H26N2O3S
• Molecular Weight: 398.5 g/mol

Description

N-Methyl-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C22H26N2O3S and its molecular weight is 398.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking

A study described the synthesis of derivatives related to N-Methyl-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide and evaluated their antibacterial properties through molecular docking. The derivatives exhibited significant activity against various bacterial strains, highlighting the compound's potential in developing new antibacterial agents (Ravichandiran et al., 2015).

Antimicrobial and Genotoxic Properties

Another research avenue explored the synthesis of benzoimidazole derivatives, including structures akin to the chemical compound , for their antimicrobial and genotoxic properties. This work underscores the compound's relevance in creating new therapeutic agents with potential applications in treating infectious diseases (Benvenuti et al., 1997).

Anticancer Evaluation

Derivatives of this compound have been synthesized and evaluated for their anticancer activity. This research highlights the compound's potential utility in developing new cancer therapies (Ravichandiran et al., 2019).

Retinoid X Receptor (RXR)-Selective Agonists

Further studies have looked into analogues of the compound for their potential as selective retinoid X receptor (RXR) agonists. This research is significant for the development of therapeutic agents targeting RXR-dependent pathways, with implications for treating various diseases including cancer and inflammatory disorders (Heck et al., 2016).